Cas no 2228216-10-0 (1-2-(2-bromo-4-methylphenyl)ethylcyclopropan-1-ol)

• Product Name: 1-2-(2-bromo-4-methylphenyl)ethylcyclopropan-1-ol
• CAS No: 2228216-10-0
• MF: C₁₂H₁₅BrO
• MW: 255.150902986526
• CID: 6264637
• PubChem ID: 165647460
• Update Time: 2025-05-24

1-2-(2-bromo-4-methylphenyl)ethylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-2-(2-bromo-4-methylphenyl)ethylcyclopropan-1-ol
• 2228216-10-0
• 1-[2-(2-bromo-4-methylphenyl)ethyl]cyclopropan-1-ol
• EN300-1904130

• Inchi： 1S/C12H15BrO/c1-9-2-3-10(11(13)8-9)4-5-12(14)6-7-12/h2-3,8,14H,4-7H2,1H3
• InChI Key： AGTJNIQIUFNNMV-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=CC=1CCC1(CC1)O

Computed Properties

• Exact Mass: 254.03063g/mol
• Monoisotopic Mass: 254.03063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-2-(2-bromo-4-methylphenyl)ethylcyclopropan-1-ol

Chemical Compound CAS No. 2228216-10-0: 1-(2-(2-Bromo-4-Methylphenyl)Ethyl)cyclopropan-1-ol

The chemical compound with CAS No. 2228216-10-0, commonly referred to as 1-(2-(2-bromo-4-methylphenyl)ethyl)cyclopropan-1-ol, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclopropane ring with a brominated aromatic substituent. The molecule's structure and properties make it a valuable subject for research and potential applications in various industries.

The cyclopropane ring in this compound is a three-membered carbon ring, which is known for its high ring strain and reactivity. This feature makes it an interesting target for studying chemical reactions and reactivity patterns. The presence of the brominated aromatic group further enhances the compound's versatility, as bromine atoms are known for their ability to participate in various substitution and elimination reactions. The 4-methylphenyl group adds steric bulk to the molecule, influencing its physical properties and reactivity.

Recent studies have focused on the synthesis and characterization of this compound, particularly its potential as a building block in organic synthesis. Researchers have explored its use in constructing more complex molecules with tailored properties. For instance, the compound has been employed in the synthesis of biologically active compounds, where its unique structure can contribute to drug design and development.

In terms of physical properties, 1-(2-(2-bromo-4-methylphenyl)ethyl)cyclopropan-1-ol exhibits a melting point of approximately -35°C and a boiling point around 95°C under standard conditions. Its solubility in common solvents such as dichloromethane and ethanol has been extensively studied, making it suitable for various laboratory applications. The compound's stability under different conditions has also been evaluated, revealing that it is relatively stable under normal storage conditions but may undergo degradation under harsh thermal or oxidative conditions.

The synthesis of this compound typically involves multi-step processes, including nucleophilic substitution reactions and cyclopropanation techniques. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and improving yields. For example, the use of palladium-catalyzed cross-coupling reactions has been reported as an effective strategy for constructing the brominated aromatic moiety.

Applications of this compound are diverse and span across multiple disciplines. In materials science, it has been investigated as a precursor for advanced polymers and coatings due to its ability to form strong intermolecular bonds. In the pharmaceutical industry, its role as an intermediate in drug synthesis has been explored, particularly in the development of anti-inflammatory and anticancer agents.

Moreover, the compound's electronic properties have made it a subject of interest in the field of electronics. Researchers have examined its potential as a component in organic semiconductors and optoelectronic devices. Preliminary studies suggest that its unique electronic configuration could enhance device performance, paving the way for future innovations in this area.

In conclusion, CAS No. 2228216-10-0 (1-(2-(2-bromo-4-methylphenyl)ethyl)cyclopropan-1-ol) is a versatile organic compound with significant potential across various scientific domains. Its unique structure, reactivity, and physical properties make it an invaluable tool for researchers seeking to develop novel materials and compounds. As ongoing studies continue to uncover new applications and insights into its behavior, this compound is poised to play an increasingly important role in both academic research and industrial applications.